molecular formula C15H15NO4S2 B295949 3-[S-methyl-N-(4-methylphenyl)sulfonylsulfinimidoyl]benzoic acid

3-[S-methyl-N-(4-methylphenyl)sulfonylsulfinimidoyl]benzoic acid

Cat. No.: B295949
M. Wt: 337.4 g/mol
InChI Key: AMEFRYLURVIIQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[S-methyl-N-(4-methylphenyl)sulfonylsulfinimidoyl]benzoic acid, also known as MSB or MSB-1, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. MSB belongs to the class of sulfonyl imides and has been shown to have promising effects in various biological systems.

Mechanism of Action

The mechanism of action of 3-[S-methyl-N-(4-methylphenyl)sulfonylsulfinimidoyl]benzoic acid is not fully understood, but it is believed to involve the modulation of specific signaling pathways in cells. This compound has been shown to inhibit the activity of protein kinase B (Akt), which is involved in cell survival and growth. This compound also inhibits the activity of nuclear factor kappa B (NF-κB), which is a transcription factor that regulates the expression of genes involved in inflammation and immunity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in different biological systems. In cancer cells, this compound inhibits cell proliferation, migration, and invasion by targeting specific signaling pathways. This compound also induces apoptosis, which is programmed cell death, in cancer cells. In immune cells, this compound modulates the activity of T cells and B cells, which are involved in the immune response. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

3-[S-methyl-N-(4-methylphenyl)sulfonylsulfinimidoyl]benzoic acid has several advantages for lab experiments, including its high purity and stability, which make it suitable for use in various assays. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, this compound has some limitations, including its low solubility in water, which can make it difficult to use in some experiments. Additionally, this compound has not been extensively studied in vivo, so its efficacy and safety in animals and humans are not well understood.

Future Directions

There are several future directions for research on 3-[S-methyl-N-(4-methylphenyl)sulfonylsulfinimidoyl]benzoic acid. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Another area of research is the investigation of this compound in animal models of disease to determine its efficacy and safety. Additionally, the potential of this compound as a therapeutic agent in combination with other drugs is an area of interest. Finally, further studies are needed to fully understand the mechanism of action of this compound and its effects on different biological systems.
Conclusion:
In conclusion, this compound is a promising chemical compound that has potential as a therapeutic agent in various diseases. Its synthesis method is relatively simple, and it has been extensively studied for its scientific research application. This compound's mechanism of action involves the modulation of specific signaling pathways, and it has various biochemical and physiological effects in different biological systems. While this compound has some limitations, its potential as a therapeutic agent makes it an area of interest for future research.

Synthesis Methods

The synthesis of 3-[S-methyl-N-(4-methylphenyl)sulfonylsulfinimidoyl]benzoic acid involves the reaction of 3-(4-methylphenylsulfonyl)benzoic acid with N-methyl-N-phenylsulfinamide in the presence of a catalyst. The resulting product is a white crystalline powder that can be purified using recrystallization techniques. The purity and yield of this compound can be determined using analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

3-[S-methyl-N-(4-methylphenyl)sulfonylsulfinimidoyl]benzoic acid has been studied extensively for its potential therapeutic applications in various diseases such as cancer, inflammation, and autoimmune disorders. In cancer research, this compound has been shown to inhibit the growth and metastasis of cancer cells by targeting specific signaling pathways. This compound has also been studied for its anti-inflammatory effects, which can be beneficial in treating diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, this compound has been shown to modulate the immune system, making it a potential candidate for treating autoimmune disorders.

Properties

Molecular Formula

C15H15NO4S2

Molecular Weight

337.4 g/mol

IUPAC Name

3-[S-methyl-N-(4-methylphenyl)sulfonylsulfinimidoyl]benzoic acid

InChI

InChI=1S/C15H15NO4S2/c1-11-6-8-14(9-7-11)22(19,20)16-21(2)13-5-3-4-12(10-13)15(17)18/h3-10H,1-2H3,(H,17,18)

InChI Key

AMEFRYLURVIIQJ-UHFFFAOYSA-N

Isomeric SMILES

CC1=CC=C(C=C1)S(=O)(=O)/N=S(/C)\C2=CC=CC(=C2)C(=O)O

SMILES

CC1=CC=C(C=C1)S(=O)(=O)N=S(C)C2=CC=CC(=C2)C(=O)O

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)N=S(C)C2=CC=CC(=C2)C(=O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.